N-(4-chlorophenyl)-3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazole-1-carboxamide

• IUPAC Name: 4-(benzenesulfonylmethyl)-N-(4-chlorophenyl)-3,5-dimethylpyrazole-1-carboxamide
• InChI: InChI=1S/C19H18ClN3O3S/c1-13-18(12-27(25,26)17-6-4-3-5-7-17)14(2)23(22-13)19(24)21-16-10-8-15(20)9-11-16/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: XPCSFOYWGMWWBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)NC2=CC=C(C=C2)Cl)C)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the carboxamide group, the phenylsulfonyl group, and the chlorophenyl group. These groups would likely contribute to the overall polarity, reactivity, and other physical and chemical properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrazole ring, for example, is a site of potential nucleophilic attack. The carboxamide group could participate in condensation or hydrolysis reactions. The chlorophenyl group might undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which share structural similarities with the compound , have been reported to exhibit significant antiviral activities. Compounds with an indole nucleus have been synthesized and tested against various viral strains, showing inhibitory effects. . This suggests that our compound could potentially be modified or serve as a scaffold for developing new antiviral agents.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the exact mechanism of action of this compound. If it’s a drug or pesticide, its mechanism of action would depend on its specific target within a biological system.

Future Directions

The future research directions for this compound would depend on its intended use or biological activity. It could be studied further for potential applications in fields like medicine, agriculture, or materials science.